N-(3-(3-(Piperidinylmethyl)phenoxy)propyl)-2-(furfurylsulfinyl)acetamide
N-(3-(3-(Piperidinylmethyl)phenoxy)propyl)-2-(furfurylsulfinyl)acetamide
FRG-8701 is a new Histamine H2-receptor antagonist with an IC50 of ranging from 0.25 to 0.43 μM.
Brand Name:
Vulcanchem
CAS No.:
108498-50-6
VCID:
VC0006955
InChI:
InChI=1S/C22H30N2O4S/c25-22(18-29(26)17-21-9-5-13-28-21)23-10-6-14-27-20-8-4-7-19(15-20)16-24-11-2-1-3-12-24/h4-5,7-9,13,15H,1-3,6,10-12,14,16-18H2,(H,23,25)
SMILES:
C1CCN(CC1)CC2=CC(=CC=C2)OCCCNC(=O)CS(=O)CC3=CC=CO3
Molecular Formula:
C₂₂H₃₀N₂O₄S
Molecular Weight:
418.6 g/mol
N-(3-(3-(Piperidinylmethyl)phenoxy)propyl)-2-(furfurylsulfinyl)acetamide
CAS No.: 108498-50-6
Inhibitors
VCID: VC0006955
Molecular Formula: C₂₂H₃₀N₂O₄S
Molecular Weight: 418.6 g/mol
| CAS No. | 108498-50-6 |
|---|---|
| Product Name | N-(3-(3-(Piperidinylmethyl)phenoxy)propyl)-2-(furfurylsulfinyl)acetamide |
| Molecular Formula | C₂₂H₃₀N₂O₄S |
| Molecular Weight | 418.6 g/mol |
| IUPAC Name | 2-(furan-2-ylmethylsulfinyl)-N-[3-[3-(piperidin-1-ylmethyl)phenoxy]propyl]acetamide |
| Standard InChI | InChI=1S/C22H30N2O4S/c25-22(18-29(26)17-21-9-5-13-28-21)23-10-6-14-27-20-8-4-7-19(15-20)16-24-11-2-1-3-12-24/h4-5,7-9,13,15H,1-3,6,10-12,14,16-18H2,(H,23,25) |
| Standard InChIKey | IWLUMUDDKHJJPB-UHFFFAOYSA-N |
| SMILES | C1CCN(CC1)CC2=CC(=CC=C2)OCCCNC(=O)CS(=O)CC3=CC=CO3 |
| Canonical SMILES | C1CCN(CC1)CC2=CC(=CC=C2)OCCCNC(=O)CS(=O)CC3=CC=CO3 |
| Description | FRG-8701 is a new Histamine H2-receptor antagonist with an IC50 of ranging from 0.25 to 0.43 μM. |
| Synonyms | FRG 8701 FRG-8701 N-(3-(3-(piperidinylmethyl)phenoxy)propyl)-2-(furfurylsulfinyl)acetamide |
| Reference | [1]. Shibata M,et al. Effects of FRG-8701 on gastric acid secretion, gastric mucosal lesions by necrotizing agents and experimental gastric or duodenal ulcer in rats. Jpn J Pharmacol. 1990 Nov;54(3):277-85. |
| PubChem Compound | 130145 |
| Last Modified | Nov 11 2021 |
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